Cas no 2176201-63-9 (4-(3-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-oxopropyl)benzonitrile)

• Product Name: 4-(3-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-oxopropyl)benzonitrile
• CAS No: 2176201-63-9
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 5340619
• Update Time: 2025-05-21

4-(3-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-oxopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-oxopropyl)benzonitrile
• 4-[3-(3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-oxopropyl]benzonitrile

• Inchi： 1S/C18H22N2O2/c1-22-17-10-15-7-8-16(11-17)20(15)18(21)9-6-13-2-4-14(12-19)5-3-13/h2-5,15-17H,6-11H2,1H3
• InChI Key： FIQIBCGRBNSHKQ-UHFFFAOYSA-N
• SMILES： O(C)C1CC2CCC(C1)N2C(CCC1C=CC(C#N)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 433
• XLogP3: 2.4
• Topological Polar Surface Area: 53.3

Additional information on 4-(3-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-oxopropyl)benzonitrile

4-(3-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-oxopropyl)benzonitrile: A Comprehensive Overview

The compound 4-(3-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-oxopropyl)benzonitrile, also known by its CAS number 2176201-63-9, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, specifically featuring an 8-azabicyclo[3.2.1]octane framework, which is a key structural element contributing to its unique properties.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. The presence of the methoxy group at position 3 of the bicyclic system introduces additional electronic effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of stereochemistry in this molecule, particularly the (1R,5S) configuration, which plays a crucial role in determining its pharmacokinetic properties.

In terms of applications, 4-(3-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-oxopropyl)benzonitrile has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to modulate specific biological pathways makes it a valuable lead compound for developing novel pharmaceutical agents. For instance, recent research has demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. The bicyclic framework provides rigidity and stability, which could be advantageous in designing advanced materials with tailored mechanical properties. Additionally, the benzonitrile group imparts electronic characteristics that could be exploited in electronic applications.

From a synthetic chemistry perspective, the synthesis of 4-(3-((1R,5S)-3-methoxy-8 azabicyclo[3 2 1]octan 8 yl) 3 oxopropyl)benzonitrile represents a significant achievement due to the challenges associated with constructing such a complex structure with high stereochemical fidelity. Researchers have employed advanced techniques such as asymmetric catalysis and transition metal-mediated coupling reactions to achieve this goal efficiently.

In conclusion, 4-(3 ((1R 5S)-methoxy 8 azabicyclo[3 2 1]octan 8 yl) 3 oxopropyl benzonitrile, CAS No: 2176201 63 9, stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.